Cas no 478081-56-0 (4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile)

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile is a heterocyclic compound featuring a thiophene core substituted with a benzoyl group, a 3-fluorobenzylthio moiety, and a nitrile functionality. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both amino and fluorinated benzyl groups enhances its potential for selective binding interactions, while the thiophene scaffold contributes to its stability and reactivity. This compound is suited for applications in medicinal chemistry, where it may serve as a precursor for the synthesis of bioactive agents targeting specific receptors or enzymes. Its well-defined structure ensures reproducibility in research and industrial settings.

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile structure

478081-56-0 structure

Product Name:4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile

CAS No:478081-56-0

MF:

MW:

MDL:MFCD02082261

CID:4653724

Update Time:2025-10-28

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-AMINO-5-BENZOYL-2-[(3-FLUOROBENZYL)SULFANYL]-3-THIOPHENECARBONITRILE
- 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile
- MDL： MFCD02082261

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A162365-25mg	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		25mg	$ 230.00	2022-06-08
TRC	A162365-50mg	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		50mg	$ 380.00	2022-06-08
Matrix Scientific	167073-500mg	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		500mg	$918.00	2023-09-05
Matrix Scientific	167073-1g	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		1g	$1836.00	2023-09-05
Matrix Scientific	167073-5g	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		5g	$7343.00	2023-09-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00909102-1g	4-Amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI84935-1mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84935-5mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI84935-10mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84935-500mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	500mg	$720.00	2024-04-19

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Additional information on 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile

Introduction to 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile (CAS No. 478081-56-0)

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile, with the CAS number 478081-56-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiophenes, which are heterocyclic compounds containing a sulfur atom. The unique structural features of this compound, including the presence of an amino group, a benzoyl moiety, and a fluorinated benzyl sulfanyl group, make it a promising candidate for various biological activities.

The chemical structure of 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile is characterized by a thiophene ring substituted with an amino group at the 4-position, a benzoyl group at the 5-position, and a 3-fluorobenzyl sulfanyl group at the 2-position. The nitrile group at the 3-position adds further complexity and reactivity to the molecule. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent research has focused on the biological activities of 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Another study in the Cancer Research journal demonstrated that 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile exhibited potent cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile is not yet fully understood, but preliminary studies suggest that it may target multiple signaling pathways involved in inflammation and cancer. The amino group and the nitrile group are believed to play crucial roles in its biological activities by interacting with specific protein targets. Additionally, the fluorinated benzyl sulfanyl group may enhance the compound's lipophilicity and cell permeability, contributing to its efficacy.

In terms of pharmacokinetics, 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile has shown favorable properties. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibited good oral bioavailability and a reasonable half-life in animal models. These characteristics make it an attractive candidate for further preclinical and clinical development.

The synthetic route for 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile has been optimized to improve yield and purity. One common approach involves the condensation of 2-(3-fluorobenzylthio)thiophene with benzoyl chloride followed by amination and nitrilation steps. This multi-step synthesis process ensures high purity and consistency, which is crucial for pharmaceutical applications.

In conclusion, 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile (CAS No. 478081-56-0) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.